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Introduction

The NDI-Lyso probe is a powerful tool for live-cell imaging, specifically designed for the
targeted investigation of lysosomes and their role in cellular processes, including drug-induced
apoptosis. This naphthalimide-based fluorescent probe exhibits a unique mechanism of action,
functioning as a lysosome-targeted anticancer agent. Its innovative design allows for the study
of lysosomal function and the development of novel therapeutic strategies.

The NDI-Lyso probe operates on an enzyme-instructed self-assembly (EISA) mechanism.
Upon reaching the lysosome, it is specifically cleaved by cathepsin B, an enzyme often
overexpressed in cancer cells. This cleavage event triggers the self-assembly of the probe into
nanofibers within the lysosome, leading to lysosomal membrane permeabilization (LMP) and
subsequent cancer cell apoptosis through a caspase-independent pathway. This targeted
approach offers high selectivity for cancer cells over normal cells.

These application notes provide a comprehensive guide to utilizing the NDI-Lyso probe for live-
cell imaging, including its mechanism of action, detailed experimental protocols, and data
presentation guidelines.

Quantitative Data
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The photophysical properties and cytotoxic activity of the NDI-Lyso probe are crucial for

designing and interpreting live-cell imaging experiments. The following tables summarize these

key quantitative data points.

Table 1: Photophysical Properties of NDI-Lyso Probe

Property Value Reference
Excitation Wavelength (Aex) 480 nm [1]
Emission Wavelength (Aem) 500 - 600 nm (broad)
] Data not available in search
Quantum Yield (®)
results
o o Data not available in search
Molar Extinction Coefficient (g)
results
Recommended Concentration 10 uM [1]
Incubation Time 30 minutes [1]
Table 2: Cytotoxicity of NDI-Lyso Probe in Various Cell Lines
Cell Line IC50 Value (pM) Cancer Type
HelLa ~10 Cervical Cancer
Data not available in search
MCF-7 Breast Cancer
results
Data not available in search
A549 Lung Cancer
results
Drug-Resistant Cancer Cells ~10 Various
Normal Cells > 60 Non-cancerous

Mechanism of Action
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The NDI-Lyso probe's unique mechanism of action involves a series of steps initiated by the
enzymatic activity within the lysosome, culminating in apoptotic cell death.

NDI-Lyso Probe Mechanism of Action

Cancer Cell
R
NDI-Lyso Probe I i
(Extracellular) i Cytosol :
Lysosome
(pH ~4.5-5.0)
athep B
Enzymatic Cleavage
e - e 0 0,
alnofripe
0SO a e prane
Pe eab atio P
Release of Release of
Cathepsin B Cathepsin B
Caspaser-independent Apoptosis
Degradation of Production of
Bcl-xl tBid
Apoptosis

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15581752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
Caption: NDI-Lyso probe's mechanism of action in cancer cells.

Experimental Protocols

This section provides a detailed protocol for using the NDI-Lyso probe for live-cell imaging of
lysosomes.

Materials:

NDI-Lyso probe

e Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin

e Phosphate-Buffered Saline (PBS)

¢ Glass-bottom dishes or coverslips suitable for microscopy
o Fluorescence microscope with appropriate filters

Protocol for Live-Cell Imaging:

o Cell Culture:

o Culture cells of interest (e.g., HeLa) in appropriate complete medium (e.g., DMEM with
10% FBS and 1% Penicillin-Streptomycin) in a humidified incubator at 37°C with 5% CO2.

o Seed cells onto glass-bottom dishes or coverslips at a density that allows for individual cell
imaging (e.g., 50-70% confluency). Allow cells to adhere overnight.

e Probe Preparation:

o Prepare a stock solution of the NDI-Lyso probe in DMSO.
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o On the day of the experiment, dilute the stock solution in pre-warmed serum-free cell
culture medium to a final working concentration of 10 puM.[1]

o Cell Staining:
o Remove the culture medium from the cells and wash once with pre-warmed PBS.
o Add the 10 uM NDI-Lyso probe solution to the cells.
o Incubate the cells for 30 minutes in a humidified incubator at 37°C with 5% CO2.[1]
e Washing:

o After incubation, remove the probe solution and wash the cells twice with pre-warmed
PBS to remove any excess probe.

o Add fresh, pre-warmed complete culture medium to the cells.
e Live-Cell Imaging:

o Image the cells immediately using a fluorescence microscope equipped with a live-cell
imaging chamber to maintain temperature and CO2 levels.

o Use an excitation wavelength of approximately 480 nm and collect the emission in the
range of 500-600 nm.[1]

o Acquire images at different time points to observe the dynamic processes within the
lysosomes.

Co-localization with Commercial Lysosomal Dyes:

To confirm the specific localization of the NDI-Lyso probe to lysosomes, a co-staining
experiment with a commercially available lysosomal tracker (e.g., LysoTracker™ Red DND-99)
can be performed.

» Follow the cell culture and seeding protocol as described above.

 Incubate the cells with 10 uM NDI-Lyso probe for 30 minutes.[1]
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e During the last 5-10 minutes of the NDI-Lyso incubation, add the commercial lysosomal
tracker at its recommended concentration.

o Wash the cells as described above.

e Image the cells using the appropriate filter sets for both the NDI-Lyso probe and the
commercial tracker. The overlap of the fluorescence signals will indicate co-localization.

Experimental Workflow

The following diagram illustrates the general workflow for a live-cell imaging experiment using

the NDI-Lyso probe.
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Experimental Workflow for NDI-Lyso Live Cell Imaging
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Caption: A typical workflow for NDI-Lyso live cell imaging.
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Applications in Drug Development

The NDI-Lyso probe presents a valuable tool for drug development, particularly in the field of
oncology. Its unique mechanism of action allows for:

High-throughput screening: Identifying new compounds that can modulate lysosomal
function or cathepsin B activity.

e Mechanism of action studies: Elucidating the role of lysosomes in drug-induced cell death
pathways.

e Assessing drug resistance: Investigating lysosomal mechanisms of drug resistance in cancer
cells.

o Developing novel cancer therapies: The NDI-Lyso probe itself serves as a prototype for
lysosome-targeting anticancer drugs.

By providing a direct visual readout of lysosomal integrity and function in live cells, the NDI-
Lyso protocol can accelerate the discovery and development of more effective and targeted
cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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